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Compound of Interest

Compound Name: 2-Methylvaleric acid

Cat. No.: B147345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 2-Methylvaleric acid in a laboratory setting. Adherence to these guidelines is

crucial for ensuring personnel safety and maintaining the integrity of the chemical.

Chemical and Physical Properties
2-Methylvaleric acid is a colorless to pale yellow liquid with a pungent, acrid odor.[1][2] It is

important to be familiar with its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of 2-Methylvaleric Acid

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b147345?utm_src=pdf-interest
https://www.benchchem.com/product/b147345?utm_src=pdf-body
https://www.benchchem.com/product/b147345?utm_src=pdf-body
https://www.chembk.com/en/chem/2-Methyl%20Valeric%20Acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8718846.htm
https://www.benchchem.com/product/b147345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C6H12O2 [1]

Molecular Weight 116.16 g/mol [3]

Appearance Colorless to pale yellow liquid [1][4]

Odor Pungent, acrid [1][2]

Boiling Point 196-198 °C (384.8 - 388.4 °F) [5]

Melting Point -85 °C [1]

Flash Point 91 °C (195.8 °F) [5]

Density 0.931 g/mL at 25 °C [1][6]

Solubility in Water 13 g/L [1][2]

Vapor Pressure 0.18 mmHg at 25 °C [1]

Safety and Hazard Information
2-Methylvaleric acid is classified as a corrosive and combustible liquid.[7] It can cause severe

skin burns and eye damage.[7]

Table 2: Hazard Identification and Safety Precautions
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Hazard GHS Classification
Precautionary
Statements

References

Health Hazards

Skin

Corrosion/Irritation

(Category 1B),

Serious Eye

Damage/Eye Irritation

(Category 1)

Wear protective

gloves, protective

clothing, eye

protection, and face

protection. Wash skin

thoroughly after

handling. Do not

breathe

dust/fume/gas/mist/va

pors/spray.

[5][7]

Fire Hazards
Combustible Liquid

(Category 4)

Keep away from heat,

sparks, open flames,

and hot surfaces. No

smoking. Use dry

sand, dry chemical, or

alcohol-resistant foam

to extinguish.

[5][7]

Toxicological Data LD50 Oral (Rat) 2040 mg/kg [5][8]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Methylvaleric acid to minimize

exposure risk.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Type Specification References

Eye/Face Protection
Safety goggles and a face

shield are required.
[5][8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious protective clothing.

[5][8]

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator with an appropriate

cartridge for organic vapors if

ventilation is inadequate.

[5]

Experimental Protocols
4.1. Receiving and Unpacking

Visually inspect the package for any signs of damage or leaks upon receipt.

Wear appropriate PPE (lab coat, gloves, and safety glasses) before opening the package.

Open the package in a well-ventilated area, preferably within a chemical fume hood.

Verify that the container is properly labeled and sealed.

Check for any damage to the primary container. If damaged, follow the spill cleanup protocol.

Record the date of receipt on the container.

4.2. Handling and Dispensing

All handling of 2-Methylvaleric acid should be conducted in a well-ventilated laboratory,

ideally within a certified chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Wear the recommended PPE as detailed in Table 3.
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Ground and bond containers when transferring material to prevent static discharge.

Use only compatible and clean equipment for dispensing (e.g., glass or corrosion-resistant

materials).[8]

Avoid inhalation of vapors and direct contact with skin and eyes.[5]

After handling, wash hands and any exposed skin thoroughly.[5]

4.3. Storage

Store 2-Methylvaleric acid in a tightly closed, original container in a dry, cool, and well-

ventilated area.[5][7]

Keep the container in a locked storage area accessible only to authorized personnel.[7][9]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[5][7]

Keep away from heat, sparks, open flames, and other sources of ignition.[5][7]

The recommended storage temperature is room temperature.[1]

4.4. Spill and Leak Procedures

Small Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite, or commercial

sorbent pads).

Carefully collect the absorbed material into a labeled, sealed container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, followed by washing with soap and water.
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Large Spills:

Evacuate the laboratory and alert personnel in adjacent areas.

Activate the fire alarm if there is a risk of fire.

Contact the institution's emergency response team immediately.

Do not attempt to clean up a large spill without proper training and equipment.

4.5. Waste Disposal

Dispose of 2-Methylvaleric acid and any contaminated materials as hazardous chemical

waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Do not pour waste down the drain.[5]

Use a licensed hazardous waste disposal company.

First-Aid Measures
Table 4: First-Aid Procedures for 2-Methylvaleric Acid Exposure
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Exposure Route First-Aid Procedure References

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[5]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

[5]

Eye Contact

Immediately rinse eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[5]

Logical Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and storage of 2-
Methylvaleric acid in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 2-METHYLVALERIC ACID | 97-61-0 [chemicalbook.com]

3. 2-Methylvaleric acid | C6H12O2 | CID 7341 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2-methyl valeric acid [thegoodscentscompany.com]

5. fishersci.com [fishersci.com]

6. 2-メチル吉草酸 98% | Sigma-Aldrich [sigmaaldrich.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. tcichemicals.com [tcichemicals.com]

9. 2-METHYLVALERIC ACID - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Application Notes and Protocols for 2-Methylvaleric
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147345#handling-and-storage-of-2-methylvaleric-
acid-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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